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Compound of Interest

Compound Name: 3-Amino-2-oxazolidinone

Cat. No.: B196048

An In-depth Technical Guide to 3-Amino-2-oxazolidinone

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of 3-Amino-2-oxazolidinone, including its chemical identity,
properties, and relevance in the pharmaceutical sciences.

Chemical Identification and Synonyms

3-Amino-2-oxazolidinone is a heterocyclic organic compound. Its unambiguous identification
is crucial for research and regulatory purposes.

Identifier Value

CAS Number 80-65-9[1][2][3]

Molecular Formula C3HeN202[1][3]

IUPAC Name 3-amino-1,3-oxazolidin-2-one[4]

The compound is also known by several synonyms, which are frequently encountered in
literature and chemical databases.
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Synonym Reference
AOZ [11[3]
3-Amino-2-oxazolidone [2][4]
3-Amino-1,3-oxazolidin-2-one [2][4]

NSC 111187

NSC 196570

NSC 38250

Physicochemical Properties

The physical and chemical properties of 3-Amino-2-oxazolidinone are summarized below.

Property Value

Molecular Weight 102.09 g/mol [1][3]
Appearance White Solid[5]
Melting Point 59-62°C[5]

Purity 297%[1]

Role in Drug Development and Research

3-Amino-2-oxazolidinone (AOZ) is primarily known as the principal metabolite of the
nitrofuran antibiotic, furazolidone.[1][6] Consequently, the detection of AOZ in animal-derived
food products is used as a marker for the illegal use of furazolidone.[7]

While AOZ itself is not a therapeutic agent, the broader class of oxazolidinones represents a
significant group of synthetic antibiotics.[8][9] These antibiotics are particularly effective against
multi-drug resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus
aureus (MRSA) and vancomycin-resistant enterococci (VRE).[8][10] The first clinically
approved oxazolidinone was Linezolid.[9]
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The mechanism of action of oxazolidinone antibiotics is distinct from other protein synthesis
inhibitors, which contributes to their effectiveness against resistant strains.[8][11] They work by
inhibiting the initiation of bacterial protein synthesis.[12][13]

Mechanism of Action: Oxazolidinone Antibiotics

Oxazolidinones exert their antibacterial effect by binding to the 50S ribosomal subunit,
preventing the formation of the initiation complex necessary for protein synthesis.[8][9][12] This
unique mechanism of action is illustrated in the signaling pathway diagram below.
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Oxazolidinone 50S Ribosomal MRNA 30S Ribosomal
Antibiotic Subunit Subunit

Y

—————————— 70S Initiation \‘
————— Complex Formation |

Initiator tRNA
(fMet-tRNA)

(Cannot bind effectively

Leads to

Bectels, Pr_oteln No Protein Synthesis
Synthesis

Click to download full resolution via product page

Caption: Mechanism of oxazolidinone antibiotic action.

Experimental Protocols
Synthesis of the Oxazolidinone Ring

A general approach to synthesizing the core oxazolidinone ring involves the cyclization of a 3-
amino alcohol. Several methods have been reported in the literature.[14][15] A conceptual
workflow for a common synthesis route is outlined below.
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Conceptual Workflow for Oxazolidinone Synthesis
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Caption: Conceptual workflow for oxazolidinone synthesis.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The analysis of 3-Amino-2-oxazolidinone can be achieved using reverse-phase HPLC.[16]
* Objective: To separate and quantify 3-Amino-2-oxazolidinone in a sample matrix.

¢ Instrumentation:
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o HPLC system with a UV detector

o Reverse-phase C18 column

» Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.qg.,
water with a small percentage of formic or phosphoric acid).[16]

e Procedure:

o

Prepare a standard solution of 3-Amino-2-oxazolidinone of known concentration.

o Prepare the sample solution, performing necessary extraction and clean-up steps if
analyzing from a complex matrix.

o Set up the HPLC system with the appropriate column and mobile phase.

o Inject the standard solution to determine the retention time and response factor.

o Inject the sample solution.

o ldentify the peak corresponding to 3-Amino-2-oxazolidinone based on the retention time.

o Quantify the amount of 3-Amino-2-oxazolidinone in the sample by comparing its peak
area to that of the standard.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of 3-Amino-2-
oxazolidinone.
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Spectroscopic Technique Key Findings

Provides information on the proton environment
1H NMR ,
in the molecule.[4]

Shows the number and types of carbon atoms
13C NMR
present.[4]

Mass Spect try (MS) Determines the molecular weight and
ass Spectrometr
’ ’ fragmentation pattern.[4]

infrared (IR) Spect Identifies the functional groups present, such as
nfrare ectrosco
P i the carbonyl group of the oxazolidinone ring.[4]

This guide provides a foundational understanding of 3-Amino-2-oxazolidinone for
professionals in the fields of chemical research and drug development. For more detailed
information, consulting the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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